K-Ras G12C-IN-1
K-Ras G12C-IN-1
K-Ras G12C-IN-1 is a novel and irreversible inhibitor of mutant K-ras G12C.IC50 value:Target: K-ras G12C inhibitorFor more information, please see the following patent.Heterocyclic compounds as covalent inhibitors of G12C mutant K-Ras protein useful for treating cancers, and preparation thereofBy Ren, Pingda; Liu, Yi; Li, Liansheng; Feng, Jun; Wu, TaoFrom PCT Int. Appl. (2014), WO 2014152588 A1 20140925.
Brand Name:
Vulcanchem
CAS No.:
1629265-17-3
VCID:
VC0003365
InChI:
InChI=1S/C22H23Cl2N3O3/c1-3-21(28)26-8-10-27(11-9-26)22(29)14-25-19-12-16(18(24)13-20(19)30-2)15-6-4-5-7-17(15)23/h3-7,12-13,25H,1,8-11,14H2,2H3
SMILES:
COC1=C(C=C(C(=C1)Cl)C2=CC=CC=C2Cl)NCC(=O)N3CCN(CC3)C(=O)C=C
Molecular Formula:
C22H23Cl2N3O3
Molecular Weight:
448.344
K-Ras G12C-IN-1
CAS No.: 1629265-17-3
Inhibitors
VCID: VC0003365
Molecular Formula: C22H23Cl2N3O3
Molecular Weight: 448.344
| CAS No. | 1629265-17-3 |
|---|---|
| Product Name | K-Ras G12C-IN-1 |
| Molecular Formula | C22H23Cl2N3O3 |
| Molecular Weight | 448.344 |
| IUPAC Name | 1-[4-[2-[4-chloro-5-(2-chlorophenyl)-2-methoxyanilino]acetyl]piperazin-1-yl]prop-2-en-1-one |
| Standard InChI | InChI=1S/C22H23Cl2N3O3/c1-3-21(28)26-8-10-27(11-9-26)22(29)14-25-19-12-16(18(24)13-20(19)30-2)15-6-4-5-7-17(15)23/h3-7,12-13,25H,1,8-11,14H2,2H3 |
| Standard InChIKey | ZJWLFLPGQCYBSE-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C(=C1)Cl)C2=CC=CC=C2Cl)NCC(=O)N3CCN(CC3)C(=O)C=C |
| Description | K-Ras G12C-IN-1 is a novel and irreversible inhibitor of mutant K-ras G12C.IC50 value:Target: K-ras G12C inhibitorFor more information, please see the following patent.Heterocyclic compounds as covalent inhibitors of G12C mutant K-Ras protein useful for treating cancers, and preparation thereofBy Ren, Pingda; Liu, Yi; Li, Liansheng; Feng, Jun; Wu, TaoFrom PCT Int. Appl. (2014), WO 2014152588 A1 20140925. |
| Synonyms | 1-(4-(2-((2/',6-dichloro-4-methoxy-[1,1/'-biphenyl]-3-yl)amino)acetyl)piperazin-1-yl)prop-2-en-1-one |
| Last Modified | Aug 20 2021 |
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